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Compound of Interest

Compound Name: (-)-Sweroside

Cat. No.: B190387

Audience: Researchers, scientists, and drug development professionals.
Introduction

(-)-Sweroside is a secoiridoid glycoside found in various medicinal plants and is recognized for
its wide range of biological activities, including anti-inflammatory, antioxidant, hepatoprotective,
and anti-osteoporotic effects.[1][2][3] In laboratory settings, a well-characterized and properly
prepared stock solution is crucial for obtaining reliable and reproducible experimental results.
Dimethyl sulfoxide (DMSOQ) is a common solvent for dissolving (-)-Sweroside for in vitro
studies due to its high solubilizing capacity for many organic compounds.[4][5][6][7] These
application notes provide a detailed protocol for the preparation, storage, and handling of a (-)-
Sweroside stock solution in DMSO.

Data Presentation

For ease of reference, the key quantitative data for (-)-Sweroside are summarized in the table
below.
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Property Value Source
Molecular Formula C16H2209 [81[9][10]
Molecular Weight 358.34 g/mol [81I9][11]

White to off-white
Appearance ] ) [10]
solid/crystalline powder

Purity >95% (LC/MS-ELSD)
Solubility in DMSO > 30 mg/mL [7]
Storage Temperature -20°C [8][11]

Experimental Protocols

Materials and Equipment
e (-)-Sweroside (purity 295%)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Preparation of a 10 mM (-)-Sweroside Stock Solution

This protocol describes the preparation of 1 mL of a 10 mM (-)-Sweroside stock solution in
DMSO. Adjust volumes as needed for your specific experimental requirements.

Calculations:

e Molecular Weight (MW) of (-)-Sweroside: 358.34 g/mol
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e To make a 10 mM solution (which is 0.010 mol/L):
o Mass (g) = Concentration (mol/L) x Volume (L) x MW ( g/mol )
o Mass (mg) = 10 mmol/L x 0.001 L x 358.34 g/mol x 1000 mg/g
o Mass (mg) = 3.58 mg

Procedure:

o Preparation: Don appropriate PPE. Ensure the work area is clean and dry. Allow the (-)-
Sweroside vial and DMSO to equilibrate to room temperature before opening to prevent
condensation.

» Weighing: Carefully weigh out 3.58 mg of (-)-Sweroside powder using a calibrated analytical
balance and transfer it to a sterile microcentrifuge tube.

» Solubilization: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the (-)-
Sweroside powder.

« Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is
completely dissolved. Visually inspect the solution to ensure there are no undissolved
particulates.

» Aliquoting and Storage:

o For long-term storage and to avoid repeated freeze-thaw cycles, it is recommended to
aliquot the stock solution into smaller, single-use volumes (e.g., 20-50 pL) in sterile
cryovials or microcentrifuge tubes.

o Store the aliquots at -20°C.[4][11] When stored properly, the stock solution should be
stable for up to 24 months.[4]

Working Solution Preparation

For cell-based assays, the DMSO stock solution must be further diluted in culture medium to
the desired final concentration. It is crucial to ensure the final concentration of DMSO in the
culture medium is low (typically <0.1%) to avoid solvent-induced cytotoxicity.[5]
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Example Dilution for a 100 uM Working Solution:
e Thaw a single aliquot of the 10 mM (-)-Sweroside stock solution at room temperature.

e To prepare a 100 uM working solution, dilute the 10 mM stock solution 1:100 in cell culture
medium. For example, add 10 pL of the 10 mM stock solution to 990 pL of cell culture
medium.

* Mix gently by pipetting up and down before adding to your experimental setup.

Note: Always prepare fresh working solutions from the frozen stock on the day of the
experiment.[4]

Mandatory Visualization
Signaling Pathways Modulated by (-)-Sweroside

(-)-Sweroside has been shown to exert its biological effects by modulating several key
signaling pathways.[1][12] The diagram below illustrates the inhibitory action of (-)-Sweroside
on the NF-kB pathway, a central regulator of inflammation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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